Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)
Quinoline, 2,4,7-trimethoxy- structure
Product Name:Quinoline, 2,4,7-trimethoxy-
CAS No:51179-17-0
MF:C12H13NO3
MW:219.236523389816
CID:363039
PubChem ID:71366252
Update Time:2025-04-19
Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2,4,7-trimethoxy-
- 2,4,7-trimethoxyquinoline
- 51179-17-0
- DTXSID30789619
-
- Inchi: 1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
- InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(N=C2C=C(C=CC2=1)OC)OC
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.58
Quinoline, 2,4,7-trimethoxy- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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